4-Amino-2-butoxy-5-chlorobenzoic acid

• IUPAC Name: 4-amino-2-butoxy-5-chlorobenzoic acid
• InChI: InChI=1S/C11H14ClNO3/c1-2-3-4-16-10-6-9(13)8(12)5-7(10)11(14)15/h5-6H,2-4,13H2,1H3,(H,14,15)
• InChI Key: MZFHKFQMXUYXRE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC(=C(C=C1C(=O)O)Cl)N
• Molecular Formula: C11H14ClNO3
• Molecular Weight: 243.68 g/mol

Description

4-Amino-2-butoxy-5-chlorobenzoic acid (CAS No. 483303-88-4) is a compound with a molecular weight of 243.69. It is used in various fields of research, including biochemistry, medicines, and material sciences.

Molecular Structure Analysis

The molecular formula of this compound is C11H14ClNO3. The structure consists of a benzene ring substituted with amino and carboxyl groups.

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It should be stored under inert gas to avoid air sensitivity.

Scientific Research Applications

Solubility and Thermodynamics

• Solubility Analysis: Research on similar compounds, like 2-amino-4-chlorobenzoic acid, provides insights into solubility in various organic solvents, crucial for optimizing purification processes in pharmaceutical and chemical industries (Li et al., 2017).

Photodecomposition Studies

• Photodecomposition: The photodecomposition of chlorobenzoic acids, including 4-chlorobenzoic acid, has been studied. Understanding the behavior under UV irradiation is vital for environmental and degradation studies (Crosby & Leitis, 1969).

Metal Complex Synthesis

• Formation of Metal Complexes: Schiff base ligands derived from 2-amino-4-chlorobenzoic acid have been synthesized and used to create metal complexes with potential antimicrobial activities (El–Wahab, 2007).

Luminescent Molecular-Scale Hybrids

• Luminescence Properties: The modification of chlorobenzoic acids, such as 2-chlorobenzoic acid, to create luminescent molecular-scale hybrids is explored for potential applications in optoelectronics and photonics (Yan & Wang, 2007).

Antiviral Applications

• Antiviral Derivatives: Derivatives of 4-chlorobenzoic acid have been synthesized and tested for antiviral properties, providing a basis for the development of new pharmaceuticals (Chen et al., 2010).

Molecular Cocrystals

• Cocrystal Formation: The creation of cocrystals with 2-amino-5-chlorobenzooxazole, a related compound, has been studied for its potential in material science and pharmaceutical formulation (Lynch et al., 2000).

Synthesis of Intermediates

• Intermediate Synthesis: Research has focused on synthesizing intermediates such as dihydro-7-benzofurancarboxylic acid from 4-chlorobenzoic acid, which are critical for developing new pharmaceuticals (Willemsens et al., 2004).

Labeling Studies

• Radiolabeling: Carbon-14 and tritium labeling of compounds like 4-amino-3-(4-chlorophenyl)-butyric acid, derived from 4-chlorobenzoic acid, is used in pharmacological research for tracing and studying drug mechanisms (Küng et al., 1983).

Solute Transfer Studies

• Solute Transfer Research: The solute transfer properties of various chlorobenzoic acids, including 4-chlorobenzoic acid, are studied for their implications in chemical engineering and environmental sciences (Hart et al., 2015).

Organometallic Chemistry

• Organometallic Complexes: The synthesis and study of organometallic complexes, such as di-n-butylbis(2-amino-5-chlorobenzoato)tin(IV), are crucial for understanding metal-ligand interactions and potential industrial applications (Teoh et al., 1996).